Cas no 34005-16-8 (Disodium 4-nitro-2-sulfonatobenzen-1-olate)

• Product Name: Disodium 4-nitro-2-sulfonatobenzen-1-olate
• CAS No: 34005-16-8
• MF: C₆H₃NNa₂O₆S
• MW: 263.135662317276
• CID: 315503
• PubChem ID: 20977857
• Update Time: 2025-05-23

Disodium 4-nitro-2-sulfonatobenzen-1-olate Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,2-hydroxy-5-nitro-, sodium salt (1:2)
• sodium 2-hydroxy-5-nitrobenzenesulfonate
• benzenesulfonate, 2-hydroxy-5-nitro-, sodium salt (1:2)
• Benzenesulfonic acid, 2-hydroxy-5-nitro-, disodium salt
• Disodium 2-oxido-5-nitrobenzenesulphonate
• Benzenesulfonic acid, 2-hydroxy-5-nitro-, sodium salt (1:2)
• disodium 4-nitro-2-sulfonatobenzen-1-olate
• AKOS024332421
• disodium;5-nitro-2-oxidobenzenesulfonate
• DTXSID00889716
• C6H3NNa2O6S
• 34005-16-8
• Disodium 4-nitro-2-sulfonatobenzen-1-olate

• Inchi： 1S/C6H5NO6S.2Na/c8-5-2-1-4(7(9)10)3-6(5)14(11,12)13;;/h1-3,8H,(H,11,12,13);;/q;2*+1/p-2
• InChI Key： DCHKVRKSLKNVSX-UHFFFAOYSA-L
• SMILES： S(C1C(=CC=C(C=1)[N+](=O)[O-])[O-])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 262.94769
• Monoisotopic Mass: 262.948
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 301
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 135A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 123.4

Additional information on Disodium 4-nitro-2-sulfonatobenzen-1-olate

Disodium 4-nitro-2-sulfonatobenzen-1-olate: A Comprehensive Overview

Disodium 4-nitro-2-sulfonatobenzen-1-olate (CAS No. 34005-16-8) is a chemical compound that has garnered significant attention in various scientific and industrial applications. This compound, also referred to as disodium 4-nitrobenzenesulfonate, is a derivative of benzenesulfonic acid with a nitro group at the para position. Its structure consists of a benzene ring substituted with a sulfonate group (-SO3Na) and a nitro group (-NO2), making it a versatile molecule with unique chemical properties.

The benzenesulfonate moiety in this compound contributes to its strong acidity, while the nitro group imparts electron-withdrawing effects, enhancing its reactivity in various chemical reactions. These characteristics make disodium 4-nitrobenzenesulfonate an ideal candidate for use as an intermediate in the synthesis of dyes, pharmaceuticals, and agrochemicals. Recent studies have highlighted its potential in the development of advanced materials, such as conductive polymers and sensors, due to its ability to participate in electrophilic aromatic substitution reactions.

One of the most notable applications of disodium 4-nitrobenzenesulfonate is in the field of organic synthesis. Researchers have utilized this compound as a sulfonating agent in the preparation of sulfonic acid derivatives, which are essential components in the production of detergents and ion-exchange resins. The compound's ability to act as both an electrophile and a nucleophile makes it highly versatile in synthetic chemistry.

In terms of environmental impact, disodium 4-nitrobenzenesulfonate has been studied for its biodegradability and toxicity. Recent findings suggest that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in aquatic environments. However, further research is needed to fully understand its environmental fate and potential risks.

The synthesis of disodium 4-nitrobenzenesulfonate typically involves the sulfonation of nitrobenzene using sulfuric acid or other sulfonating agents. This process is highly controlled to ensure the formation of the desired product with high purity. The compound is often isolated as its disodium salt, which enhances its solubility in aqueous solutions and facilitates its use in various industrial processes.

From a structural perspective, the benzene ring serves as the central framework for this compound, with the sulfonate and nitro groups positioned at specific sites to maximize stability and reactivity. The sulfonate group (-SO3Na) is particularly important for stabilizing the molecule through resonance effects, while the nitro group contributes to electronic interactions that influence reactivity.

In recent years, there has been growing interest in exploring the use of disodium 4-nitrobenzenesulfonate in pharmaceutical applications. Its ability to act as a reactive intermediate has led to its use in the synthesis of bioactive compounds, including anti-inflammatory agents and antioxidants. Researchers have also investigated its potential as a building block for developing novel drug delivery systems.

The chemical stability of disodium 4-nitrobenzenesulfonate under various conditions has been extensively studied. It is known to be stable under neutral and slightly acidic conditions but can undergo decomposition under strongly alkaline or high-temperature conditions. This information is critical for determining its suitability in different industrial processes.

In conclusion, disodium 4-nitrobenzenesulfonate (CAS No. 34005-16-8) is a multifaceted compound with applications spanning across organic synthesis, materials science, and pharmaceuticals. Its unique chemical properties and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an even more significant role in advancing scientific innovation.